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Compound of Interest

Compound Name: DDO-3733

Cat. No.: B15581121 Get Quote

Disclaimer: The information provided herein is for a compound designated as DDO-3733. As

this designation does not correspond to a publicly documented chemical, this guide has been

developed using the well-characterized and structurally analogous tyrosine kinase inhibitor,

Dasatinib, as a reference. It is imperative to consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for DDO-3733 before handling the compound.

This document furnishes critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with DDO-3733. Adherence to these

protocols is essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification
DDO-3733 is a potent compound with significant health and environmental hazards.[1][2] It is

classified as toxic if swallowed, a skin and serious eye irritant, and is suspected of causing

cancer and reproductive harm.[2][3][4] Prolonged or repeated exposure can lead to organ

damage, and the compound is very toxic to aquatic life with long-lasting effects.[2][4]
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Hazard Classification Category Source

Acute Toxicity, Oral Category 3 [2][4]

Skin Corrosion/Irritation Category 2 [2][4]

Serious Eye Damage/Irritation Category 1 [2][3][4]

Carcinogenicity Category 2 [2][3][4]

Reproductive Toxicity Category 2 [2][3][4]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 [2][3][4]

Hazardous to the Aquatic

Environment (Acute)
Category 1 [2]

Hazardous to the Aquatic

Environment (Chronic)
Category 1 [2][4]

Transport Information Designation Source

UN Number UN2811 [2][3][4][5]

Proper Shipping Name
Toxic solid, organic, n.o.s.

(Dasatinib)
[2][4]

Experimental Protocols
Personal Protective Equipment (PPE) Protocol
Proper selection and use of PPE are the first line of defense against exposure. The following

PPE is mandatory when handling DDO-3733 in solid (powder) or solution form.

Objective: To prevent dermal, ocular, and respiratory exposure to DDO-3733.

Materials:

Nitrile or Latex gloves (double-gloving is recommended)[1][6]

Chemical safety goggles with side shields[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.stemcell.com/media/files/pis/DX21177-SDS_3_0_0.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.stemcell.com/media/files/pis/DX21177-SDS_3_0_0.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.stemcell.com/media/files/pis/DX21177-SDS_3_0_0.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.stemcell.com/media/files/pis/DX21177-SDS_3_0_0.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.stemcell.com/media/files/pis/DX21177-SDS_3_0_0.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://www.fishersci.com/store/msds?partNumber=AC462320010&productDescription=DASATINIB+MONOHYDRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://www.benchchem.com/product/b15581121?utm_src=pdf-body
https://www.benchchem.com/product/b15581121?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Boc_N_deshydroxyethyl_Dasatinib_d8_A_Guide_for_Laboratory_Professionals.pdf
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Dasatinib.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Boc_N_deshydroxyethyl_Dasatinib_d8_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposable, fluid-resistant laboratory coat or gown[1]

Closed-toe shoes[6]

N100 respirator (if engineering controls are unavailable or insufficient)[6]

Procedure:

Gowning: Before entering the designated handling area, don a disposable lab coat or gown

over personal clothing. Ensure it is fully fastened.

Eye Protection: Wear chemical safety goggles. Standard safety glasses are not sufficient.

Gloves: Don the first pair of nitrile or latex gloves, ensuring they overlap the cuffs of the lab

coat. Don a second pair of gloves over the first (double-gloving).[1][6]

Respirator: If handling the powder form outside of a certified chemical fume hood, a NIOSH-

approved N100 respirator is required.[6] Ensure proper fit-testing has been conducted.

Doffing: Remove PPE in the reverse order of donning, being careful to avoid self-

contamination. Dispose of all disposable PPE as hazardous waste immediately.

Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[7]

Safe Handling and Weighing Protocol
All manipulations of DDO-3733, especially the powder form, must be performed in a

designated area with appropriate engineering controls to minimize aerosol generation.

Objective: To safely handle and weigh DDO-3733 while preventing personnel exposure and

environmental release.

Procedure:

Designated Area: Conduct all handling of DDO-3733 powder within a certified chemical fume

hood.[1][6]
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Preparation: Before beginning, ensure all necessary equipment (spatulas, weigh boats,

containers) and waste disposal bags are inside the fume hood.

Weighing:

Place an analytical balance inside the fume hood or use a powder-containment balance

enclosure.

Carefully transfer the required amount of DDO-3733 from the stock container to a weigh

boat.

Avoid creating dust by using gentle movements. Do not tap or shake the container.[8]

Solution Preparation: If preparing a solution, add the solvent to the weighed powder slowly to

avoid splashing.

Post-Handling:

Securely cap the primary DDO-3733 container.

Decontaminate all surfaces within the fume hood according to your institution's standard

operating procedures for potent compounds.

Dispose of any contaminated disposable materials (e.g., weigh boats, pipette tips) in the

designated hazardous waste stream.

Waste Disposal Protocol
DDO-3733 and all materials that have come into contact with it must be treated as hazardous

waste.[1] Improper disposal can lead to environmental contamination and poses a risk to public

health.

Objective: To ensure the safe and compliant disposal of DDO-3733 and associated

contaminated materials.

Procedure:
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Waste Segregation: At the point of generation, segregate all DDO-3733 waste from regular

trash. This includes:

Unused or expired DDO-3733.[6]

Empty stock containers.[6]

Contaminated PPE (gloves, gowns, etc.).

Contaminated lab supplies (pipette tips, tubes, weigh boats, etc.).

Containment:

Place all solid waste into a clearly labeled, sealed plastic bag or container designated for

"Hazardous Chemical Waste."

Collect liquid waste in a compatible, sealed, and clearly labeled container.

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the chemical

name "DDO-3733," and the associated hazard symbols (e.g., Toxic, Environmental Hazard).

Storage: Store the sealed waste containers in a designated, secure area away from

incompatible materials until collection by institutional Environmental Health and Safety (EHS)

personnel.

Prohibited Actions:

NEVER dispose of DDO-3733 down the sink or in the regular trash.[1]

NEVER reuse empty containers.[2]

Operational Workflows
The following diagrams illustrate the procedural flow for safely handling and disposing of DDO-
3733.
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Caption: High-level workflow for the safe handling of DDO-3733.
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Waste Stream Segregation

Containment & Labeling
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Caption: Procedural flow for the disposal of DDO-3733 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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